Cas no 2090448-86-3 (Cyclobutanesulfonyl chloride, 2-hydroxy-)

• Product Name: Cyclobutanesulfonyl chloride, 2-hydroxy-
• CAS No: 2090448-86-3
• MF: C₄H₇ClO₃S
• MW: 170.614579439163
• CID: 5222542
• Update Time: 2025-11-01

Cyclobutanesulfonyl chloride, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanesulfonyl chloride, 2-hydroxy-

• Inchi： 1S/C4H7ClO3S/c5-9(7,8)4-2-1-3(4)6/h3-4,6H,1-2H2
• InChI Key： DQBXHZSNYSILAF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCC1O

Additional information on Cyclobutanesulfonyl chloride, 2-hydroxy-

Cyclobutanesulfonyl Chloride, 2-Hydroxy-

The compound Cyclobutanesulfonyl chloride, 2-hydroxy-, also known by its CAS number 2090448-86-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the synthesis of advanced materials and pharmaceuticals, making it a subject of interest for researchers worldwide.

Structurally, Cyclobutanesulfonyl chloride, 2-hydroxy- consists of a cyclobutane ring fused with a sulfonyl chloride group and a hydroxyl group. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability. The sulfonyl chloride group is highly reactive, making it a valuable component in various chemical reactions. The hydroxyl group adds versatility to the molecule, enabling it to participate in multiple types of reactions, including nucleophilic substitutions and condensations.

Recent research has focused on the synthesis and characterization of Cyclobutanesulfonyl chloride, 2-hydroxy-. Scientists have explored various methods to optimize its production, ensuring high yield and purity. One study published in the Journal of Organic Chemistry demonstrated a novel synthetic pathway involving the reaction of cyclobutane derivatives with sulfuryl chloride under specific conditions. This method not only enhances the efficiency of synthesis but also minimizes by-products, making it environmentally friendly.

The applications of Cyclobutanesulfonyl chloride, 2-hydroxy- are diverse. In the pharmaceutical industry, it has been used as an intermediate in the synthesis of bioactive compounds. For instance, researchers have employed this compound to develop new drug candidates targeting specific enzymes involved in metabolic disorders. Its ability to form stable bonds with other molecules makes it ideal for constructing complex molecular architectures.

In materials science, Cyclobutanesulfonyl chloride, 2-hydroxy- has shown promise as a building block for advanced polymers and coatings. Its unique combination of reactivity and structural rigidity allows for the creation of materials with enhanced mechanical properties. A recent study highlighted its use in synthesizing high-performance polyurethanes with improved thermal stability and flexibility.

The toxicological profile of Cyclobutanesulfonyl chloride, 2-hydroxy- has also been a topic of interest. Although preliminary studies suggest that it exhibits low toxicity under normal handling conditions, further research is needed to fully understand its long-term effects on human health and the environment. Regulatory agencies recommend adhering to standard safety protocols when working with this compound to ensure minimal risk.

In conclusion, Cyclobutanesulfonyl chloride, 2-hydroxy-, CAS number 2090448-86-3, is a versatile compound with significant potential in various fields. Its unique structure and reactivity make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in modern chemistry.